Cas no 41526-87-8 (2-[(4-methoxyanilino)methylene]-2H-1,4-benzothiazin-3(4H)-one)

• Product Name: 2-[(4-methoxyanilino)methylene]-2H-1,4-benzothiazin-3(4H)-one
• CAS No: 41526-87-8
• MF: C₁₆H₁₄N₂O₂S
• MW: 298.359562397003
• MDL: MFCD00138197
• CID: 5234664
• Update Time: 2026-03-08

2-[(4-methoxyanilino)methylene]-2H-1,4-benzothiazin-3(4H)-one Chemical and Physical Properties

Names and Identifiers

• 2-[(4-METHOXYANILINO)METHYLENE]-2H-1,4-BENZOTHIAZIN-3(4H)-ONE
• (2E)-2-{[(4-methoxyphenyl)amino]methylidene}-3,4-dihydro-2H-1,4-benzothiazin-3-one
• MLS000694653
• HMS1364C03
• HMS2602J10
• (2E)-2-[(4-methoxyanilino)methylidene]-4H-1,4-benzothiazin-3-one
• SMR000332962
• 2-[(4-methoxyanilino)methylene]-2H-1,4-benzothiazin-3(4H)-one

• MDL： MFCD00138197
• Inchi： 1S/C16H14N2O2S/c1-20-12-8-6-11(7-9-12)17-10-15-16(19)18-13-4-2-3-5-14(13)21-15/h2-10,17H,1H3,(H,18,19)/b15-10+
• InChI Key： ZRNZQHWDJOYNNU-XNTDXEJSSA-N
• SMILES： S1/C(=C/NC2C=CC(=CC=2)OC)/C(NC2C=CC=CC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 405
• XLogP3: 3.2
• Topological Polar Surface Area: 75.7